Cas no 154205-24-0 (2(1H)-Quinolinone, 5,7-dimethyl-)

• Product Name: 2(1H)-Quinolinone, 5,7-dimethyl-
• CAS No: 154205-24-0
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 5161234
• Update Time: 2025-06-09

2(1H)-Quinolinone, 5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 5,7-dimethyl-

• Inchi： 1S/C11H11NO/c1-7-5-8(2)9-3-4-11(13)12-10(9)6-7/h3-6H,1-2H3,(H,12,13)
• InChI Key： QBWGUQQGLWSZKX-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)=CC(C)=C2)C=CC1=O

Additional information on 2(1H)-Quinolinone, 5,7-dimethyl-

Introduction to 5,7-Dimethyl-2(1H)-Quinolinone (CAS No. 154205-24-0)

5,7-Dimethyl-2(1H)-quinolinone, with the CAS number 154205-24-0, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the quinolinone class, which is known for its diverse biological activities and potential therapeutic applications. The molecular structure of 5,7-dimethyl-2(1H)-quinolinone features a quinolinone core with two methyl groups at the 5 and 7 positions, which contribute to its unique chemical and biological properties.

The quinolinone scaffold is widely studied due to its ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent research has highlighted the potential of 5,7-dimethyl-2(1H)-quinolinone in several therapeutic areas, such as anti-inflammatory, anti-cancer, and neuroprotective agents. The presence of the methyl groups at specific positions on the quinolinone ring enhances its lipophilicity and stability, making it an attractive candidate for drug development.

In terms of synthetic chemistry, 5,7-dimethyl-2(1H)-quinolinone can be synthesized through various routes. One common method involves the condensation of 2-methylquinoline with an appropriate electrophile followed by cyclization and dehydrogenation steps. The synthetic versatility of this compound allows for the introduction of additional functional groups, which can further enhance its pharmacological profile and selectivity.

5,7-Dimethyl-2(1H)-quinolinone has been extensively studied for its anti-inflammatory properties. Inflammatory diseases are a significant health burden globally, and there is a continuous need for new and effective treatments. Research has shown that 5,7-dimethyl-2(1H)-quinolinone can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that this compound may have therapeutic potential in conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 5,7-dimethyl-2(1H)-quinolinone has also demonstrated promising anti-cancer activities. Studies have reported that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/Akt pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis. These findings highlight the potential of 5,7-dimethyl-2(1H)-quinolinone as a lead compound for the development of novel anti-cancer drugs.

In addition to its anti-inflammatory and anti-cancer properties, 5,7-dimethyl-2(1H)-quinolinone has also been investigated for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and cognitive decline. Preclinical studies have shown that 5,7-dimethyl-2(1H)-quinolinone can protect neurons from oxidative stress and promote neurogenesis in animal models. These neuroprotective effects are attributed to its ability to modulate oxidative stress pathways and enhance mitochondrial function.

The pharmacokinetic properties of 5,7-dimethyl-2(1H)-quinolinone are also an important aspect of its evaluation as a potential therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. This suggests that it may be suitable for oral administration in clinical settings. However, further research is needed to optimize its pharmacokinetic properties and ensure optimal drug delivery.

In conclusion, 5,7-dimethyl-2(1H)-quinolinone (CAS No. 154205-24-0) is a promising compound with a wide range of biological activities and therapeutic potentials. Its unique chemical structure and versatile synthetic routes make it an attractive candidate for further drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in various diseases. As more studies are conducted, it is likely that this compound will play a significant role in advancing our understanding of quinolinones and their therapeutic utility.